Cas no 96460-77-4 (1,2-Benzenediol,4-(2-benzothiazolyl)-)
96460-77-4 structure
Product Name:1,2-Benzenediol,4-(2-benzothiazolyl)-
CAS No:96460-77-4
MF:C13H9NO2S
MW:243.281061887741
CID:800342
PubChem ID:3027254
Update Time:2025-04-19
1,2-Benzenediol,4-(2-benzothiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol,4-(2-benzothiazolyl)-
- 4-(3H-1,3-benzothiazol-2-ylidene)-2-hydroxycyclohexa-2,5-dien-1-one
- 5-Benzothiazol-2-yl-benzene-1,2-diol
- 4-(1,3-benzothiazol-2-yl)-1,2-benzenediol
- 4-(benzo[d]thiazol-2-yl)benzene-1,2-diol
- 4-Benzothiazol-2-yl-brenzcatechin
- 4-benzothiazol-2-yl-pyrocatechol
- 5-benzo[d]thiazol-2-yl-benzene-1,2-diol
- SCHEMBL12470903
- 4-(1,3-benzothiazol-2-yl)benzene-1,2-diol
- 5-benzo[d]thiazol-2-ylbenzene-1,2-diol
- CHEMBL437134
- 96460-77-4
- CZ87880000
- BDBM50484064
- 4-(1,3-Benzothiazol-2(3H)-ylidene)-2-hydroxycyclohexa-2,5-dien-1-one
- 4-(2-Benzothiazolyl)-1,2-benzenediol
- 2-(3,4-dihydroxyphenyl)benzothiazole
- 2-(3,4-dihydroxy-phenyl) benzothiazole
- DTXSID30699486
- NIOSH/CZ8788000
- 4-(benzothiazolyl)-benzene-1,2-diol
- AM20050011
- 2-(3',4'-Dihydroxyphenyl)benzothiazole
- 1,2-Benzenediol, 4-(2-benzothiazolyl)-
-
- Inchi: 1S/C13H9NO2S/c15-10-6-5-8(7-11(10)16)13-14-9-3-1-2-4-12(9)17-13/h1-7,15-16H
- InChI Key: JJFUOTLAXRJGLS-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1C=CC(=C(C=1)O)O
Computed Properties
- Exact Mass: 243.03500
- Monoisotopic Mass: 243.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 81.6Ų
Experimental Properties
- PSA: 81.59000
- LogP: 3.37450
1,2-Benzenediol,4-(2-benzothiazolyl)- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,2-Benzenediol,4-(2-benzothiazolyl)- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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